
Personal protective equipment for handling
JMS-17-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JMS-17-2

Cat. No.: B608201 Get Quote

Essential Safety and Handling Guide for JMS-17-
2
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of JMS-17-2, a potent and selective CX3CR1 antagonist. The following

procedural guidance is intended to supplement, not replace, your institution's formal safety

protocols and a thorough risk assessment.

Compound Data at a Glance
All quantitative data for JMS-17-2 is summarized below for easy reference.
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Property Value Source

Molecular Formula C₂₅H₂₆ClN₃O --INVALID-LINK--

Molecular Weight 419.95 g/mol --INVALID-LINK--

CAS Number 1380392-05-1 --INVALID-LINK--

IC₅₀ 0.32 nM for CX3CR1 --INVALID-LINK--

Solubility
DMSO: ≥ 40 mg/mL (≥ 95.24

mM)
--INVALID-LINK--

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month (protect from light)
--INVALID-LINK--

Personal Protective Equipment (PPE) and Safety
Plan
While a specific Safety Data Sheet (SDS) for JMS-17-2 is not publicly available, the following

best practices for handling potent small molecule antagonists should be implemented.

Recommended PPE
Equipment Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double-

gloving is recommended.

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling the solid compound

and preparing stock solutions.

To prevent inhalation of the

powdered compound.
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Handling and Storage
Engineering Controls: Handle solid JMS-17-2 and prepare stock solutions in a certified

chemical fume hood to minimize inhalation exposure.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.

Storage: Store the solid compound and stock solutions as recommended in the data table,

protected from light.[1]

Spill and Disposal Plan
Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including double gloves, lab coat, and eye protection.

For small powder spills, gently cover with a damp paper towel to avoid raising dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean the spill area with a suitable detergent and water.

Collect all contaminated materials in a sealed container for proper disposal.

Waste Disposal:

Dispose of all waste materials contaminated with JMS-17-2 in accordance with local,

state, and federal regulations for chemical waste.

Do not dispose of down the drain or in regular trash.

Experimental Protocols
The following is a detailed methodology for an in vivo experiment using JMS-17-2, based on

published research.[2]
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In Vivo Administration of JMS-17-2 in a Mouse Model of
Metastasis
Objective: To assess the effect of JMS-17-2 on metastatic seeding and colonization.

Materials:

JMS-17-2

Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

SCID mice

MDA-MB-231 breast cancer cells

Procedure:

Animal Model: Utilize SCID mice xenografted with MDA-MB-231 cells.

Dosage Preparation: Prepare a solution of JMS-17-2 at the desired concentration (e.g., for a

10 mg/kg dose).

Administration: Administer JMS-17-2 intraperitoneally (i.p.) to the mice. A typical regimen is

twice daily for a period of three weeks.[1]

Monitoring: Monitor tumor growth and metastasis through methods such as bioluminescence

imaging.

Endpoint: At the conclusion of the study, humanely euthanize the animals and collect tissues

for further analysis.

Visualized Workflows and Pathways
Logical Relationship: JMS-17-2 Safety and Handling
Workflow
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Caption: A workflow diagram for the safe handling of JMS-17-2.
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Signaling Pathway: Mechanism of Action of JMS-17-2
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Caption: The antagonistic effect of JMS-17-2 on the CX3CL1/CX3CR1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608201#personal-protective-equipment-for-handling-
jms-17-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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